Cas no 860789-24-8 (Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate)
Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-[3-METHYL-5-OXO-4-(4-PHENOXYPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL]ACETATE
- 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-3-methyl-5-oxo-4-(4-phenoxyphenyl)-, ethyl ester
- Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate
-
- MDL: MFCD03787268
Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E177670-25mg |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | 25mg |
$ 230.00 | 2022-04-29 | ||
| TRC | E177670-50mg |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | 50mg |
$ 380.00 | 2022-04-29 | ||
| abcr | AB579649-500 mg |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; . |
860789-24-8 | 500MG |
€647.00 | 2023-03-07 | ||
| abcr | AB579649-1 g |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; . |
860789-24-8 | 1g |
€1,256.00 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00890253-1g |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| abcr | AB579649-500mg |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; . |
860789-24-8 | 500mg |
€678.60 | 2025-04-16 | ||
| abcr | AB579649-1g |
Ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate; . |
860789-24-8 | 1g |
€1312.80 | 2025-04-16 | ||
| A2B Chem LLC | AI83290-1mg |
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI83290-5mg |
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI83290-10mg |
ethyl 2-[3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]acetate |
860789-24-8 | >90% | 10mg |
$240.00 | 2024-04-19 |
Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate
Research Brief on Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate (CAS: 860789-24-8)
In recent years, the compound Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate (CAS: 860789-24-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole core and phenoxyphenyl substituent, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate involves a multi-step process that includes the formation of the triazole ring and subsequent functionalization. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Biological studies have revealed that this compound exhibits notable activity as a modulator of specific enzymatic pathways. In particular, it has been investigated for its potential as an inhibitor of inflammatory mediators, making it a candidate for the treatment of chronic inflammatory diseases. Preliminary in vitro assays demonstrate its ability to suppress key pro-inflammatory cytokines, suggesting a mechanism of action that could be harnessed for therapeutic benefit. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, are currently under investigation to assess its suitability for oral administration.
Further research has explored the compound's potential in oncology. Early-stage studies indicate that Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate may interfere with cancer cell proliferation by targeting specific signaling pathways. In vivo experiments using animal models have shown reduced tumor growth rates, although comprehensive toxicological studies are still required to evaluate its safety profile. These findings position the compound as a promising lead for the development of novel anticancer agents.
Despite these encouraging results, challenges remain in the clinical translation of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate and bring it closer to clinical trials. Future studies should also explore its potential in combination therapies, which could enhance its efficacy and reduce the likelihood of resistance development.
In conclusion, Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and therapeutic potential underscore the importance of continued investigation. By addressing the current limitations and leveraging its unique properties, this compound could pave the way for innovative treatments in inflammation and oncology. The ongoing research efforts highlight the dynamic nature of this field and the opportunities it presents for advancing medical science.
860789-24-8 (Ethyl 2-3-methyl-5-oxo-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-1-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)